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Compound of Interest

Compound Name: Diisobutyl hydrogen phosphate

Cat. No.: B049206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of diisobutyl
hydrogen phosphate (CAS 6303-30-6). The information is compiled for researchers,
scientists, and professionals in drug development, with a focus on presenting available data in
a structured and accessible format. It is important to note that while key physicochemical data
are available, specific experimental details and in-depth biological studies on this compound
are limited in publicly accessible literature.

Chemical and Physical Properties

Diisobutyl hydrogen phosphate is an organophosphorus compound with the chemical
formula CsH1004P.[1] It is structurally characterized by a central phosphate group esterified
with two isobutyl groups. The available quantitative data for its physical and chemical
properties are summarized in the tables below. It is important to distinguish this compound from
its structural isomer, dibutyl hydrogen phosphate, as their physical properties may differ.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula CsH1904P [1]

Molecular Weight 210.21 g/mol [1]

Appearance Colorless oil or white powder [2][3]

Density 1.047 g/cm3 (at 20°C) [2]

Boiling Point 263.6 £ 23.0 °C (Predicted) [2]

Melting Point Not available

Water Solubility 22.3 g/L (at 20°C)

Organic Solvent Solubility 8259 g/L (at 20°C)

pKa 1.60 + 0.50 (Predicted) [2]

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 6303-30-6 [1]

EINECS 228-602-0 [1]
INChl=1S/C8H1904P/c1-

nchi 7(2)5-11-13(9,10)12-6- ”
8(3)4/h7-8H,5-6H2,1-4H3,
(H,9,10)

SMILES CC(C)COP(=0)(O)OCC(C)C [4]

Safety and Handling

Diisobutyl hydrogen phosphate is classified as a corrosive substance.[1] Handling should be

performed in a well-ventilated area with appropriate personal protective equipment.

Table 3: GHS Hazard Information
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Hazard Statement Code Description Source(s)

Causes severe skin
burns and eye H314 [1]

damage

May cause an allergic
_ _ H317
skin reaction

Recommended precautionary statements include avoiding breathing
dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.[1] In case of
contact with skin or eyes, immediate and thorough rinsing with water is crucial.[1]

Experimental Protocols
Generalized Synthesis of Diisobutyl Hydrogen
Phosphate

A specific, detailed experimental protocol for the synthesis of diisobutyl hydrogen phosphate
is not readily available in the reviewed literature. However, a general method for the synthesis
of dialkyl hydrogen phosphates can be adapted. This typically involves the reaction of the
corresponding alcohol with a phosphorylating agent, such as phosphorus oxychloride, followed
by hydrolysis. A patent for the production of the related compound, dibutyl phosphate,
describes a process involving the reaction of butanol with phosphorus oxychloride.[5]

The following is a generalized conceptual workflow for the synthesis and purification of
diisobutyl hydrogen phosphate:
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A generalized workflow for the synthesis and purification of diisobutyl hydrogen phosphate.

Applications and Biological Activity

The documented applications of diisobutyl hydrogen phosphate are primarily in industrial
chemistry, where it is used as a solvent, plasticizer, and flame retardant.[6][7] It also serves as
a reagent in chemical synthesis.[6]

Role in Drug Development and Signaling Pathways

There is a significant lack of specific data in the public domain regarding the use of diisobutyl
hydrogen phosphate in drug development or its interaction with biological signaling pathways.
While organophosphorus compounds, in general, play diverse and critical roles in biochemistry,
including as enzyme inhibitors and components of signaling molecules, specific studies on
diisobutyl hydrogen phosphate are wanting.

Research on inorganic hydrogen phosphate has shown that it can selectively induce apoptosis
in triple-negative breast cancer cells, suggesting a potential therapeutic avenue for phosphate
compounds.[6][8] However, it is crucial to emphasize that these findings on an inorganic ion
cannot be directly extrapolated to an organic ester like diisobutyl hydrogen phosphate
without dedicated experimental validation. The bulky isobutyl groups would significantly alter
the molecule's chemical properties, including its size, charge distribution, lipophilicity, and
ability to interact with biological targets.
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For professionals in drug development, the absence of data on the biological activity, toxicity,
and metabolic fate of diisobutyl hydrogen phosphate represents a critical knowledge gap.
Further research is warranted to explore its potential pharmacological or toxicological profile.

Conclusion

Diisobutyl hydrogen phosphate is a chemical compound with established industrial
applications. Its physicochemical properties are partially documented, though some key
experimental data points are lacking. The most significant gap in the current body of knowledge
is the near-complete absence of studies on its biological activity, potential therapeutic
applications, and involvement in cellular signaling pathways. This technical guide serves to
summarize the available information and to highlight areas where further research is needed to
fully characterize this compound for potential applications in the life sciences and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diisobutyl hydrogen phosphate | CBH1904P | CID 80550 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Diindolylquinoxalines: Effective Indole-Based Receptors for Phosphate Anion - PMC
[pmc.ncbi.nlm.nih.gov]

3. glpbio.com [glpbio.com]

4. PubChemlLite - Diisobutyl hydrogen phosphate (C8H1904P) [pubchemlite.lcsb.uni.lu]

5. CN102351896B - Method for producing dibutyl phosphate by comprehensively using three
wastes in production process - Google Patents [patents.google.com]

6. Hydrogen phosphate selectively induces MDA MB 231 triple negative breast cancer cell
death in vitro - PMC [pmc.ncbi.nlm.nih.gov]

7. Dihydrogen phosphate as a hydrogen-bonding donor element: anion receptors based on
acylhydrazone - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b049206?utm_src=pdf-body
https://www.benchchem.com/product/b049206?utm_src=pdf-body
https://www.benchchem.com/product/b049206?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diisobutyl-hydrogen-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisobutyl-hydrogen-phosphate
https://pmc.ncbi.nlm.nih.gov/articles/PMC2631397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2631397/
https://www.glpbio.com/kr/diisobutyl-hydrogen-phosphate.html
https://pubchemlite.lcsb.uni.lu/e/compound/80550
https://patents.google.com/patent/CN102351896B/en
https://patents.google.com/patent/CN102351896B/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964734/
https://pubmed.ncbi.nlm.nih.gov/24168515/
https://pubmed.ncbi.nlm.nih.gov/24168515/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 8. Hydrogen phosphate selectively induces MDA MB 231 triple negative breast cancer cell
death in vitro - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Diisobutyl Hydrogen Phosphate (CAS 6303-30-6): A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049206#diisobutyl-hydrogen-phosphate-cas-number-
6303-30-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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